Cas no 938006-75-8 (1-(4-chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide)

• Product Name: 1-(4-chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide
• CAS No: 938006-75-8
• MF: C₁₈H₁₈ClN₅O
• MW: 355.821422100067
• MDL: MFCD08558273
• CID: 5059619
• PubChem ID: 19616680
• Update Time: 2025-05-19

1-(4-chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide
• 1-(4-CHLOROBENZYL)-6-CYCLOPROPYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CA+
• BBL040705
• SBB023831
• STK350886
• 1-[(4-chlorophenyl)methyl]-6-cyclopropyl-3-methylpyrazolo[3,4-b]pyridine-4-carbohydrazide
• 1-[(4-chlorophenyl)methyl]-6-cyclopropyl-3-methylpyrazolo[5,4-b]pyridine-4-car bohydrazide
• 1-(4-chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide

• MDL： MFCD08558273
• Inchi： 1S/C18H18ClN5O/c1-10-16-14(18(25)22-20)8-15(12-4-5-12)21-17(16)24(23-10)9-11-2-6-13(19)7-3-11/h2-3,6-8,12H,4-5,9,20H2,1H3,(H,22,25)
• InChI Key： NOUMMINTEFIHRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2=C(C(C)=N1)C(C(NN)=O)=CC(C1CC1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 494
• XLogP3: 2.6
• Topological Polar Surface Area: 85.8

Additional information on 1-(4-chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide

1-(4-Chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 938006-75-8, known as 1-(4-chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with significant interest in medicinal chemistry and materials science. The pyrazolo[3,4-b]pyridine core is a fused bicyclic system that contributes to the molecule's stability and reactivity, making it a promising candidate for drug development and advanced materials.

The carbohydrazide group attached to the pyrazolo[3,4-b]pyridine ring introduces additional functional diversity to the molecule. This group is known for its ability to form hydrogen bonds and participate in various chemical reactions, enhancing the compound's versatility. The presence of a 4-chlorophenylmethyl substituent further modulates the electronic properties of the molecule, potentially influencing its solubility and bioavailability. Additionally, the cyclopropyl group at position 6 adds strain and rigidity to the structure, which can be advantageous in designing molecules with specific pharmacokinetic profiles.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, pyrazolopyridines have been explored as potential inhibitors of kinase enzymes, which are critical targets in cancer therapy. The 1H-pyrazolo[3,4-b]pyridine system has shown promise in modulating protein-protein interactions, a challenging area in drug development. The integration of a carbohydrazide group may further enhance the molecule's ability to interact with biological targets, making it a valuable lead compound for future research.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cycloaddition reactions. The construction of the pyrazolo[3,4-b]pyridine core typically requires precise control over reaction conditions to ensure regioselectivity and yield. The introduction of substituents like 4-chlorophenylmethyl and cyclopropyl groups involves additional steps that demand expertise in organic chemistry techniques such as Suzuki coupling or alkylation reactions.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic methods such as NMR (nuclear magnetic resonance) and mass spectrometry. These techniques provide insights into the molecule's structure and purity, which are essential for quality control in pharmaceutical applications. The compound's stability under various conditions has also been studied, revealing its resistance to degradation under physiological pH levels—a desirable trait for potential drug candidates.

Looking ahead, the 1-(4-chlorophenyl)methyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide holds significant potential in several areas. Its structural features make it a strong candidate for exploring new therapeutic agents against diseases such as cancer and neurodegenerative disorders. Furthermore, its unique electronic properties could be leveraged in developing advanced materials for electronics or energy storage applications.

In conclusion, this compound represents a fascinating example of how complex organic molecules can be designed to address pressing challenges in science and medicine. With ongoing research and development efforts, it is likely that this compound will continue to contribute to advancements in both academic and industrial settings.